(S)-Piperazine-2-carboxylic acid

• IUPAC Name: (2S)-piperazine-2-carboxylic acid
• InChI: InChI=1S/C5H10N2O2/c8-5(9)4-3-6-1-2-7-4/h4,6-7H,1-3H2,(H,8,9)/t4-/m0/s1
• InChI Key: JSSXHAMIXJGYCS-BYPYZUCNSA-N
• Canonical SMILES: C1CNC(CN1)C(=O)O
• Isomeric SMILES: C1CN[C@@H](CN1)C(=O)O
• Molecular Formula: C5H10N2O2
• DSSTOX Substance ID: DTXSID40363601
• Molecular Weight: 130.15 g/mol
• CAS RN: 147650-70-2

Description

Chemical compounds are substances formed from two or more elements chemically united in fixed proportions. They can be identified by their specific physical and chemical properties.

Synthesis Analysis

The synthesis of a chemical compound often involves reactions that transform a precursor into the compound. The process can involve one or more steps, and the choice of precursors and reaction conditions can greatly influence the properties of the final compound.

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. It determines many of the compound’s properties, such as its reactivity, polarity, phase of matter, color, magnetism, and biological activity.

Chemical Reactions Analysis

Chemical reactions involve changes in the arrangement of atoms to produce new substances. The properties of the reactants and products, the energetics of the reaction, and the mechanism by which it occurs can all be important factors in the analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting and boiling points, solubility, density, and reactivity. These properties can be used to identify a compound, predict its behavior, and design methods for its synthesis.

Scientific Research Applications

Nucleic Acid Isolation and Purification

(S)-Piperazine-2-carboxylic acid can play a role in the isolation and purification of nucleic acids. This process is crucial for preparing samples for downstream applications such as sequencing and PCR. .

Molecular Diagnostics

In molecular diagnostics, (S)-Piperazine-2-carboxylic acid could be used as a component of reagents or kits designed for the detection of diseases. .

Chemical Biology

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Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes . More research is needed to understand the exact mechanisms involved.

Biochemical Pathways

The compound could potentially influence a variety of pathways depending on its specific targets

Pharmacokinetics

Factors such as the compound’s solubility, stability, and permeability could influence its bioavailability

Result of Action

Depending on its specific targets and mode of action, the compound could potentially influence a variety of cellular processes

Action Environment

Environmental factors can influence the action, efficacy, and stability of (S)-Piperazine-2-carboxylic acid. Factors such as temperature, pH, and the presence of other compounds could potentially affect the compound’s stability and activity

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Some compounds can be harmful or dangerous if they are inhaled, ingested, or come into contact with the skin. Others can pose risks if they are released into the environment.

Future Directions

The future directions for the study of a compound can depend on many factors, including its properties, potential applications, and the current state of knowledge in the field.